5-(2,5-Dichlorophenyl)-2-formylphenol, 95%

• IUPAC Name: 4-(2,5-dichlorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H8Cl2O2/c14-10-3-4-12(15)11(6-10)8-1-2-9(7-16)13(17)5-8/h1-7,17H
• InChI Key: VBWDLAQPFBVQIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)Cl)O)C=O
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID70685282
• Molecular Weight: 267.10 g/mol
• CAS RN: 1261944-92-6

Description

5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, is a compound that is widely used in scientific research. It is a phenolic compound with a high purity of 95%. It is a yellow crystalline solid with a melting point of 81-83°C and a boiling point of 173-174°C. 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, has a wide range of applications in the fields of organic synthesis and medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, is not well understood. It is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. It is also thought to act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, are not well understood. Studies have shown that the compound has an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes. In addition, it has been shown to have antioxidant activity, scavenging free radicals and protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, in laboratory experiments include its high purity and its ability to be easily synthesized. In addition, it is relatively inexpensive and has a wide range of applications in organic synthesis and medicinal chemistry. However, the compound has some limitations. It is not very soluble in water, which can make it difficult to use in some experiments. In addition, the mechanism of action of the compound is not well understood, which can make it difficult to predict the effects of the compound on certain biochemical and physiological processes.

Future Directions

Given the wide range of applications of 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, there are many potential future directions for research. One area of research is to further investigate the biochemical and physiological effects of the compound. In addition, further research is needed to better understand the mechanism of action of the compound and to develop methods for improving its solubility in water. Furthermore, research could be conducted to explore the potential of the compound for use in the synthesis of various organic compounds, such as amines, esters, and amides. Finally, research could be conducted to investigate the potential of the compound for use in the synthesis of various polymers, such as polyurethanes, polycarbonates, and polyamides.

Synthesis Methods

5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, can be synthesized using a variety of methods. The most common method is the reaction of 2,5-dichlorophenol with formaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product in high yields. Other methods for the synthesis of 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, include the reaction of 2,5-dichlorophenol with formic acid in the presence of an acid catalyst, and the reaction of 2,5-dichlorophenol with an aldehyde such as benzaldehyde in the presence of a base.

Scientific Research Applications

5-(2,5-Dichlorophenyl)-2-formylphenol, 95%, is widely used in scientific research due to its high purity and its ability to be easily synthesized. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of various polymers, such as polyurethanes, polycarbonates, and polyamides. In addition, it is used as a reagent in the synthesis of various organic compounds, such as amines, esters, and amides.